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Compound of Interest

Compound Name: AD012

Cat. No.: B12419965 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe

Handling, Operation, and Disposal of the Novel ACE/NEP Inhibitor AD012.

AD012 is an investigational dual inhibitor of the angiotensin-converting enzyme C-domain

(cACE) and neprilysin (NEP), developed from lisinopril-tryptophan.[1][2][3] As a novel chemical

entity intended for research, comprehensive toxicity data for AD012 is not publicly available.

Therefore, it is imperative to handle this compound with a high degree of caution, assuming it

may possess significant biological activity and potential hazards. The following guidelines are

based on best practices for handling new chemical entities in a laboratory setting and available

safety information for structurally related compounds, such as lisinopril.

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the specific PPE required for the quantity

and nature of the work being performed. However, the following table outlines the minimum

recommended PPE for handling AD012 in a research laboratory setting.
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Body Part
Personal Protective
Equipment

Specifications and Use

Eyes and Face
Safety Goggles or Safety

Glasses with Side Shields

Must meet ANSI Z87.1

standards. Required at all

times when handling AD012. A

face shield should be worn in

addition to goggles when there

is a risk of splashes, such as

when handling larger

quantities of liquids or

solutions.[2]

Hands Chemical-Resistant Gloves

Disposable nitrile gloves are

the minimum requirement for

incidental contact.[2] For

prolonged contact or when

handling concentrated

solutions, consider double-

gloving or using gloves with

higher chemical resistance.

Always inspect gloves before

use and remove them

immediately after contact with

the chemical, followed by hand

washing.[2]

Body Laboratory Coat

A flame-resistant lab coat is

recommended.[4] The coat

should be fully buttoned to

protect skin and personal

clothing from potential

splashes and spills.

Respiratory Respirator (if required) A NIOSH-approved respirator

may be necessary when

working with fine powders

outside of a ventilated

enclosure or when there is a
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potential for aerosol

generation.[4] The type of

respirator will depend on the

specific risk assessment.

Feet Closed-Toe Shoes
Required to protect against

spills and falling objects.[4]

Operational and Disposal Plans
Handling and Storage Procedures

Engineering Controls: All work with solid AD012 or concentrated solutions should be

conducted in a certified chemical fume hood or other ventilated enclosure to minimize

inhalation exposure.

Safe Handling: Avoid direct contact with the skin, eyes, and clothing. Do not breathe dust or

aerosols. As a precautionary measure, given the data on related compounds like lisinopril

which indicate potential reproductive and organ toxicity upon repeated exposure, it is crucial

to minimize exposure.[5][6][7]

Storage: Store AD012 in a tightly sealed, clearly labeled container. It should be kept in a

cool, dry, and well-ventilated area, away from incompatible materials. Access to the storage

area should be restricted to authorized personnel.

Spill and Emergency Procedures
Spill Response: In the event of a spill, evacuate the immediate area. For small spills of solid

material, carefully sweep it up, avoiding dust generation, and place it in a sealed container

for disposal. For liquid spills, absorb with an inert material and place in a sealed container.

The spill area should then be decontaminated. For larger spills, follow your institution's

emergency procedures.

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.
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Skin Contact: Immediately wash the affected area with soap and water. Remove

contaminated clothing. Seek medical attention if irritation develops.

Inhalation: Move the exposed person to fresh air. If not breathing, provide artificial

respiration. Seek medical attention.

Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water

and have them drink one or two glasses of water. Seek immediate medical attention.[8]

Disposal Plan
As AD012 is a novel research chemical, it must be disposed of as hazardous waste. Do not

dispose of it in the regular trash or down the drain.

Waste Collection: Collect all AD012 waste, including contaminated consumables, in a

designated, sealed, and clearly labeled hazardous waste container.

Waste Segregation: Do not mix AD012 waste with other waste streams unless specifically

instructed to do so by your institution's Environmental Health and Safety (EHS) department.

[3]

Disposal: All waste containing AD012 must be disposed of through your institution's

hazardous waste management program, in compliance with all local, state, and federal

regulations.[9][10]

Experimental Workflow for Safe Handling of AD012
The following diagram outlines the logical workflow for safely handling AD012 in a research

setting, from preparation to disposal.
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Caption: Workflow for the safe handling of AD012 in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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